Cas no 1183577-64-1 (5-Chloro-7-methoxy-4-methyl-2,3-dihydro-1h-indole)

• Product Name: 5-Chloro-7-methoxy-4-methyl-2,3-dihydro-1h-indole
• CAS No: 1183577-64-1
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5692161
• PubChem ID: 60725536
• Update Time: 2025-10-16

5-Chloro-7-methoxy-4-methyl-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• CS-0279926
• EN300-1145592
• 5-chloro-7-methoxy-4-methyl-2,3-dihydro-1H-indole
• 1183577-64-1
• AKOS009150179
• 5-Chloro-7-methoxy-4-methylindoline
• 1H-Indole, 5-chloro-2,3-dihydro-7-methoxy-4-methyl-
• 5-Chloro-7-methoxy-4-methyl-2,3-dihydro-1h-indole

• Inchi： 1S/C10H12ClNO/c1-6-7-3-4-12-10(7)9(13-2)5-8(6)11/h5,12H,3-4H2,1-2H3
• InChI Key： RZPNJJVWQCPQOI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1C)CCN2)OC

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 327.5±42.0 °C(Predicted)
• pka: 4.60±0.20(Predicted)

Additional information on 5-Chloro-7-methoxy-4-methyl-2,3-dihydro-1h-indole

5-Chloro-7-methoxy-4-methyl-2,3-dihydro-1H-indole (CAS No. 1183577-64-1): A Comprehensive Overview

The compound 5-Chloro-7-methoxy-4-methyl-2,3-dihydro-1H-indole, identified by the CAS registry number CAS No. 1183577-64-1, is a structurally complex organic molecule with significant potential in various fields of research and application. This compound belongs to the indole family, a class of heterocyclic compounds known for their aromaticity and versatile chemical properties. The indole skeleton is a fundamental structure in organic chemistry, often serving as a scaffold for the synthesis of bioactive molecules, including pharmaceutical agents and agrochemicals.

The molecular structure of 5-Chloro-7-methoxy-4-methyl-2,3-dihydro-1H-indole is characterized by a bicyclic system comprising an indole ring fused with a cyclohexene ring. The substituents on the indole ring include a chlorine atom at position 5, a methoxy group at position 7, and a methyl group at position 4. These substituents contribute to the compound's unique electronic and steric properties, making it an interesting subject for both fundamental and applied research.

Recent studies have highlighted the potential of this compound in drug discovery efforts. For instance, researchers have explored its role as a lead compound in the development of new anti-inflammatory agents. The presence of the methoxy group at position 7 is believed to enhance the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the chlorine substituent at position 5 may play a role in modulating the compound's pharmacokinetic properties.

In terms of synthesis, 5-Chloro-7-methoxy-4-methyl-2,3-dihydro-1H-indole can be prepared through various routes, including palladium-catalyzed cross-coupling reactions and traditional nucleophilic aromatic substitution methods. These methods have been optimized to improve yield and selectivity, making them suitable for large-scale production if required.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For example, it has shown promise as a cyclooxygenase (COX) inhibitor, which could lead to new treatments for conditions such as arthritis and other inflammatory diseases.

Beyond its pharmaceutical applications, 5-Chloro-7-methoxy-4-methyl-2,3-dihydro-1H-indole has also been investigated for its potential use in agrochemicals. Its ability to inhibit plant pathogens has been explored in several studies, suggesting its role as a natural or semi-synthetic fungicide or bactericide.

In conclusion, CAS No. 1183577-64-1, or 5-Chloro-7-methoxy-4-methyl-2 strong>,< strong>3 strong>-< strong>dihydro strong>-< strong>1H-indole strong>, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and bioactive properties make it an attractive target for further research and development.